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Compound Name: Resibufagin

Cat. No.: B1589036

For Researchers, Scientists, and Drug Development Professionals

Abstract

Resibufagin is a bufadienolide, a class of cardioactive steroids, isolated from the venom of
toads, most notably from the family Bufonidae. It has garnered significant scientific interest due
to its potent anti-tumor properties. This technical guide provides an in-depth overview of the
structure, chemical properties, and key biological activities of resibufagin, with a focus on its
mechanism of action in cancer. Detailed experimental protocols for its isolation and analysis
are also presented to aid researchers in their investigations of this promising natural
compound.

Chemical Structure and Properties

Resibufagin possesses a complex steroidal backbone characteristic of the bufadienolide
family. Its structure features a six-membered lactone ring attached at the C-17 position.

Table 1: Chemical and Physical Properties of Resibufagin
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Property Value Source

(1R,2S,4R,7R,10S,11R,14S,1
6R)-14-hydroxy-7-methyl-6-(6-
oxopyran-3-yl)-3-

IUPAC Name by Y PubChem[1]
oxapentacyclo[8.8.0.02,4.02,7.0t

116]octadecane-11-

carbaldehyde
Molecular Formula C24H300s5 MedchemExpress|[2]
Molecular Weight 398.49 g/mol MedchemExpress[2]
CAS Number 20987-24-0 MedchemExpress[2]
Appearance White to light yellow solid MedchemExpress[2]
N Soluble in DMSO (= 50
Solubility MedchemExpress|[2]
mg/mL)
] ] Data not available in cited
Melting Point
sources
Data not available in cited
pKa

sources

Store at 4°C, sealed, away
from moisture and light. For

Storage ) MedchemExpress|[2]
long-term storage in solvent,

-80°C is recommended.

Experimental Protocols
Extraction and Isolation of Resibufagin from Toad
Venom

The following is a representative protocol for the extraction and isolation of bufadienolides,
including resibufagin, from toad venom. This protocol may require optimization based on the
specific source material and available equipment.

Diagram 1: Experimental Workflow for Resibufagin Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1589036#resibufagin-structure-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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